2-Chloro-6-methoxyquinoline-3-carbonitrile

• IUPAC Name: 2-chloro-6-methoxyquinoline-3-carbonitrile
• InChI: InChI=1S/C11H7ClN2O/c1-15-9-2-3-10-7(5-9)4-8(6-13)11(12)14-10/h2-5H,1H3
• InChI Key: AMFXVCDHDIEGIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC(=C(N=C2C=C1)Cl)C#N
• Molecular Formula: C11H7ClN2O
• DSSTOX Substance ID: DTXSID80357721
• Molecular Weight: 218.64 g/mol
• CAS RN: 101617-91-8

Description

2-Chloro-6-methoxyquinoline-3-carbonitrile is mainly used as solvents. They are used in intermediate steps for the production of paints, plastics, synthetic resins, and dyes. They are also used in the manufacture of perfumes, solvents, and flavorings.

Synthesis Analysis

The synthesis of 2-Chloro-6-methoxyquinoline-3-carbonitrile involves several steps. For instance, condensation of quinoline 16 with hydroxylamine hydrochloride followed by treatment with thionyl chloride in DMF afforded the respective 2-chloro-3-cyanoquinoline.

Molecular Structure Analysis

The molecular structure of 2-Chloro-6-methoxyquinoline-3-carbonitrile is represented by the empirical formula C11H7ClN2O. The molecular weight is 218.64. The InChI key is AMFXVCDHDIEGIM-UHFFFAOYSA-N.

Chemical Reactions Analysis

The chemical reactions involving 2-Chloro-6-methoxyquinoline-3-carbonitrile are complex and varied. For instance, further condensation of 2-chloro-6-methoxyquinoline-3-carbaldehyde (16e) with phenyl hydrazine (31) gave the desired Schiff base 91, which followed intramolecular cyclization through heating in nitrobenzene.

Physical And Chemical Properties Analysis

2-Chloro-6-methoxyquinoline-3-carbonitrile is a solid. The flash point is not applicable.

Scientific Research Applications

Synthesis of Quinoline Ring Systems

. Quinoline is a heterocyclic aromatic organic compound with the chemical formula C9H7N. It is a colorless hygroscopic liquid with a strong odor. .

Construction of Fused or Binary Quinoline-Cord Heterocyclic Systems

. .

Antibacterial Activity

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Antioxidant Activity

Certain derivatives of this compound have shown strong antioxidant activity. .

Organic Synthesis

. It is used in intermediate steps for the production of various products.

Production of Paints, Plastics, Synthetic Resins, and Dyes

. These materials have a wide range of applications in various industries.

Manufacture of Perfumes, Solvents, and Flavorings

. These products are widely used in the food and beverage industry, as well as in the production of personal care products.

Anticancer and Antimalarial Activities

. This highlights the potential of this compound in the development of new therapeutic agents.

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral - Eye Dam. 1. It is recommended to avoid contact with skin and eyes, and avoid formation of dust and aerosols.

Synthesis routes and methods I

Procedure details

To a mixture of 2-chloroquinoline-3-carboxaldehyde (1.00 g, 4.50 mmol) in THF (30 mL) was added NH3.H2O (30 mL, 25%) and I2 (1.26 g, 4.90 mmol), the mixture was stirred at 20° C. for 8 hours. Aqueous workup with EtOAc extraction gave the crude product. Purification by silica gel column (PE/EtOAc=10/1 to 2/1) gave the product (370 mg, yield 38%) as a yellow solid.

Synthesis routes and methods II

Procedure details

Thionyl chloride (7.9 ml) was added dropwise over a 12 min period to a stirred solution of 16.3 g 2-chloro-6-methoxy-3-quinolinecarboxaldehyde oxime in 160 ml dimethylformamide at 0° C. The reaction mixture was stirred for 15 min longer at 0° C. and then at room temperature overnight. The mixture was then quenched in ice-water, and the yellow solid product was collected, washed with water and dried in vacuo at 75° C. to give 14.8 g 2-chloro-6-methoxy-3-quinolinecarbonitrile, m.p. 201°-202° C.